Cas no 14916-80-4 (Oct-3-yn-1-ol)

• Product Name: Oct-3-yn-1-ol
• CAS No: 14916-80-4
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00039552
• CID: 49967
• PubChem ID: 87574145
• Update Time: 2025-10-22

Oct-3-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• Oct-3-yn-1-ol
• 3-Octyn-1-ol
• 3-octyne-1-ol
• Oct-3-in-1-ol
• NSC 67251
• octynol
• TIMTEC-BB SBB009106
• N-BUTYL-2-HYDROXYETHYLACETYLENE
• 1-Butyl-2-(2-hydroxyethyl)acetylene
• 3-OCTYN-1-OL 98%
• 3-Octyn-1-ol,98%
• UNII-PJK55CL7Z5
• FS-4073
• O0141
• NSC67251
• W-108091
• EINECS 238-986-1
• NS00021677
• 3-Octyn-1-ol, 97%
• SY049758
• 14916-80-4
• PJK55CL7Z5
• SCHEMBL487757
• 1-Hydroxyoctin-(3)
• NSC-67251
• CS-0315148
• A808855
• DTXSID8065828
• AI3-07044
• FT-0616290
• MFCD00039552
• AKOS015839485
• D91816
• DB-042972
• DTXCID2034833

• MDL： MFCD00039552
• Inchi： 1S/C8H14O/c1-2-3-4-5-6-7-8-9/h9H,2-4,7-8H2,1H3
• InChI Key： LRZGRGVRZSDRTK-UHFFFAOYSA-N
• SMILES： OCCC#CCCCC
• BRN： 1739950

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.880 g/mL at 25 °C(lit.)
• Melting Point: -39°C (estimate)
• Boiling Point: 95°C/14mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4569(lit.)
• Water Partition Coefficient: It is soluble in water.
• PSA: 20.23000
• LogP: 1.56240
• Solubility: Not determined

Oct-3-yn-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• RTECS：238-986-1
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Oct-3-yn-1-ol

Oct-3-yn-1-ol: A Comprehensive Overview

Oct-3-yn-1-ol, also known by its CAS number 14916804, is a versatile compound with significant applications in various fields of chemistry. This compound, classified as a terminal alkyne alcohol, has garnered attention due to its unique chemical properties and potential uses in organic synthesis, materials science, and pharmaceuticals. Recent advancements in research have further highlighted its role in modern chemical innovations.

The molecular structure of Oct-3-yne is characterized by a triple bond between the third and fourth carbon atoms, with a hydroxyl group (-OH) attached to the first carbon. This configuration imparts distinctive reactivity, making it a valuable intermediate in the synthesis of complex molecules. The compound's ability to undergo both nucleophilic and electrophilic reactions has made it a cornerstone in organic chemistry.

Recent studies have explored the use of Oct-3-yne in click chemistry, particularly in the formation of biocompatible materials. Researchers have demonstrated its effectiveness in creating hydrogels with tunable mechanical properties, which hold promise for biomedical applications such as drug delivery systems and tissue engineering. These findings underscore the compound's potential in advancing regenerative medicine.

In the realm of pharmaceuticals, Octanediynediol has been investigated as a precursor for bioactive molecules. Its ability to form stable metal complexes has led to its use in developing catalysts for asymmetric synthesis, a critical area in drug development. Moreover, its role in the synthesis of antiviral agents has been documented, highlighting its significance in combating emerging infectious diseases.

The physical properties of Octanediynediol are equally noteworthy. With a boiling point of approximately 78°C and a melting point around -85°C, it exhibits good thermal stability under standard conditions. Its solubility in common organic solvents facilitates its use in various reaction setups, further enhancing its utility in laboratory settings.

From an environmental perspective, recent research has focused on the biodegradation pathways of Octanediynediol. Studies indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its long-term environmental impact. This aligns with global efforts to develop eco-friendly chemical processes.

In conclusion, Octanediynediol, or CAS 14916804, stands as a pivotal compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability continue to drive innovative research, positioning it as a key player in contemporary chemical science.